Cas no 2169103-68-6 (1H-Pyrazole-4-carbonitrile, 3-chloro-)

1H-Pyrazole-4-carbonitrile, 3-chloro- is a heterocyclic organic compound featuring a pyrazole core substituted with a nitrile group at the 4-position and a chlorine atom at the 3-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing groups (chloro and nitrile) enhances its utility in nucleophilic substitution and cyclization reactions. Its high purity and stability make it a reliable building block for constructing complex molecules, particularly in the development of biologically active compounds. The compound is typically handled under controlled conditions due to its sensitivity to moisture and heat.

1H-Pyrazole-4-carbonitrile, 3-chloro- structure

2169103-68-6 structure

Product Name:1H-Pyrazole-4-carbonitrile, 3-chloro-

CAS No:2169103-68-6

MF:C₄H₂ClN₃

MW:127.531778812408

MDL:MFCD32709578

CID:4674808

PubChem ID:82651026

Update Time:2025-06-08

1H-Pyrazole-4-carbonitrile, 3-chloro- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carbonitrile, 3-chloro-
- D95517
- 2169103-68-6
- AS-76999
- SCHEMBL21260141
- 3-Chloro-1H-pyrazole-4-carbonitrile
- MDL： MFCD32709578
- Inchi： 1S/C4H2ClN3/c5-4-3(1-6)2-7-8-4/h2H,(H,7,8)
- InChI Key： XKCAKJXAKWNLLI-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=NN1

Computed Properties

Exact Mass: 126.9937248g/mol
Monoisotopic Mass: 126.9937248g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 52.5Å²

1H-Pyrazole-4-carbonitrile, 3-chloro- Pricemore >>

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eNovation Chemicals LLC	Y1015528-100mg	1H-Pyrazole-4-carbonitrile, 3-chloro-	2169103-68-6	95%	100mg	$185	2023-09-02
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